5-Bromo-2-isopropyl-4-methoxy-benzaldehyde

• Molecular Formula: C11H13BrO2
• Molecular Weight: 257.12 g/mol
• IUPAC Name: 5-bromo-4-methoxy-2-propan-2-ylbenzaldehyde
• InChI: InChI=1S/C11H13BrO2/c1-7(2)9-5-11(14-3)10(12)4-8(9)6-13/h4-7H,1-3H3
• InChI Key: VVRASIFBCAZFGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C=C1C=O)Br)OC

Description

5-Bromo-2-isopropyl-4-methoxy-benzaldehyde is a useful research compound. Its molecular formula is C11H13BrO2 and its molecular weight is 257.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1-bromo-4-isopropyl-2-methoxy-benzene and 1-bromo-2-isopropyl-4-methoxy-benzene from step 2 (6.621 g, 28.9 mmol) in 100 mL 1,2 dichloroethane was added TiCl4 (6.3 mL, 57.8 mmol) at 0° C. After 10 minutes, dichloromethoxymethane (Cl2CHOMe) (2.6 mL, 28.9 mmol) was added and the mixture was warmed to reflux. After 3 hours the mixture was cooled poured over ice and acidified with 50 mL 2 M HCl. The resulting slurry was extracted with CH2Cl2, and washed with brine. The combined organics were dried over MgSO4, filtered and concentrated in vacuo to give a dark-green oil. Purification via flash chromatography (96:4 hexane/ethyl acetate) afforded 5-bromo-2-isopropyl-4-methoxy-benzaldehyde and 5-bromo-4-isopropyl-2-methoxy-benzaldehyde (2.876 g, 39%, 6.621 g, 72%) as a 1:1 mixture of inseparable isomers in the form of an orange oil, which was used directly in step 4.